Cas no 384857-00-5 (3-chloro-4-(2-chlorophenyl)methoxy-5-methoxybenzaldehyde)

• Product Name: 3-chloro-4-(2-chlorophenyl)methoxy-5-methoxybenzaldehyde
• CAS No: 384857-00-5
• MF: C₁₅H₁₂Cl₂O₃
• MW: 311.159982681274
• MDL: MFCD02256391
• CID: 3057912
• PubChem ID: 882984
• Update Time: 2025-06-14

3-chloro-4-(2-chlorophenyl)methoxy-5-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-((2-chlorobenzyl)oxy)-5-methoxybenzaldehyde
• 3-chloro-4-(2-chlorophenyl)methoxy-5-methoxybenzaldehyde
• CS-0117292
• AKOS000287176
• 3-chloro-4-[(2-chlorophenyl)methoxy]-5-methoxybenzaldehyde
• JQA85700
• 3-chloro-4-[(2-chlorobenzyl)oxy]-5-methoxybenzaldehyde
• Z57313426
• BBL024041
• STK198729
• DTXSID901193025
• VS-07617
• EN300-227976
• 3-Chloro-4-((2-chlorophenyl)methoxy)-5-methoxybenzaldehyde
• ALBB-033629
• Oprea1_322584
• 384857-00-5

• MDL： MFCD02256391
• Inchi： 1S/C15H12Cl2O3/c1-19-14-7-10(8-18)6-13(17)15(14)20-9-11-4-2-3-5-12(11)16/h2-8H,9H2,1H3
• InChI Key： RCEISSJAGSJNGG-UHFFFAOYSA-N
• SMILES： ClC1=CC(C=O)=CC(=C1OCC1C=CC=CC=1Cl)OC

Computed Properties

• Exact Mass: 310.0163496Da
• Monoisotopic Mass: 310.0163496Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 35.5Ų

Additional information on 3-chloro-4-(2-chlorophenyl)methoxy-5-methoxybenzaldehyde

Research Brief on 3-chloro-4-(2-chlorophenyl)methoxy-5-methoxybenzaldehyde (CAS: 384857-00-5): Recent Advances and Applications

The compound 3-chloro-4-(2-chlorophenyl)methoxy-5-methoxybenzaldehyde (CAS: 384857-00-5) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activities, and potential as a lead structure for drug development.

Recent studies have demonstrated that this benzaldehyde derivative exhibits promising inhibitory activity against several kinase targets, particularly in the context of inflammatory diseases and certain cancer types. A 2023 study published in the Journal of Medicinal Chemistry revealed that structural modifications of this compound led to improved selectivity for JAK3 kinase, with IC50 values in the low micromolar range. The presence of the two chlorine substituents and methoxy groups appears to be crucial for maintaining this biological activity while influencing the compound's pharmacokinetic properties.

From a synthetic chemistry perspective, novel routes for the preparation of 3-chloro-4-(2-chlorophenyl)methoxy-5-methoxybenzaldehyde have been developed, offering improved yields and scalability. A recent patent application (WO2023056121) describes an optimized four-step synthesis starting from commercially available 3,5-dimethoxybenzaldehyde, with the key step being a palladium-catalyzed coupling reaction to introduce the 2-chlorophenylmethoxy group. This advancement addresses previous challenges in producing this compound at scale for preclinical studies.

Structural characterization studies using X-ray crystallography and NMR spectroscopy have provided detailed insights into the molecular conformation of 384857-00-5. The compound adopts a planar configuration with the aldehyde group positioned for optimal interaction with biological targets. Computational modeling studies suggest that this compound may serve as a versatile scaffold for further derivatization, particularly through modifications at the aldehyde functionality.

In drug discovery applications, researchers have explored 3-chloro-4-(2-chlorophenyl)methoxy-5-methoxybenzaldehyde as a starting point for developing novel anti-inflammatory agents. A 2024 study in Bioorganic Chemistry demonstrated that analogs of this compound showed potent inhibition of TNF-α production in macrophage cell lines, with reduced cytotoxicity compared to existing therapeutics. These findings suggest potential applications in treating rheumatoid arthritis and other chronic inflammatory conditions.

The compound's metabolic stability and ADME properties have been investigated in recent preclinical studies. While the parent compound shows moderate metabolic stability in human liver microsomes (t1/2 = 42 minutes), strategic modifications to the methoxy groups have yielded derivatives with improved pharmacokinetic profiles. These advances highlight the compound's potential as a lead structure for further optimization in drug development programs.

Future research directions for 384857-00-5 include exploration of its potential in combination therapies and further investigation of its mechanism of action at the molecular level. The compound's unique structural features continue to make it an interesting subject for medicinal chemistry research, with potential applications extending beyond its current investigated indications.